Cas no 933688-73-4 (1-(thian-2-yl)methanamine)

• Product Name: 1-(thian-2-yl)methanamine
• CAS No: 933688-73-4
• MF: C₆H₁₃NS
• MW: 131.23912024498
• MDL: MFCD23728739
• CID: 4665996
• PubChem ID: 21522764
• Update Time: 2024-03-01

1-(thian-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (tetrahydro-2H-thiopyran-2-yl)methanamine
• thian-2-ylmethanamine
• 1-(thian-2-yl)methanamine

• MDL： MFCD23728739
• Inchi： 1S/C6H13NS/c7-5-6-3-1-2-4-8-6/h6H,1-5,7H2
• InChI Key： VLEJBHDPGPXFNH-UHFFFAOYSA-N
• SMILES： C(C1SCCCC1)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 218.6±13.0 °C at 760 mmHg
• Flash Point: 86.0±19.8 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(thian-2-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes